Cas no 147159-49-7 (8-Undecenal, (8Z)-)

• Product Name: 8-Undecenal, (8Z)-
• CAS No: 147159-49-7
• Molecular Formula: C₁₁H₂₀O
• Molecular Weight: 168.2759
• CID: 219471
• PubChem ID: 24902110

8-Undecenal, (8Z)- Properties

Names and Identifiers

• 8-Undecenal, (8Z)-
• Cis-8-Undecen-1-al
• undec-8-enal
• 8-Undecenal
• cis-8-undecanal
• cis-8-Undecenal
• (Z)-undec-8-enal
• 8-UNDECENAL,(8Z)-
• cis-8-Undecenal,96%
• (8Z)-8-undecenal
• 58296-81-4
• UNII-U4OQ6978QW
• 1ACS7NF3ZQ
• U4OQ6978QW
• J-008321
• Q27290681
• SCHEMBL3506004
• UNII-1ACS7NF3ZQ
• 147159-49-7
• (Z)-8-Undecenal
• DTXSID50888991
• 8-Undecenal, predominantly cis
• cis-8-Undecenal, >=96%
• EINECS 261-202-4
• cis-8-Undecenal, 96%
• (8Z)-Undec-8-enal

• MDL： MFCD00015577
• InChIKey： DWQXOILNGUCNSH-ARJAWSKDSA-N
• Inchi： InChI=1S/C11H20O/c1-2-3-4-5-6-7-8-9-10-11-12/h3-4,11H,2,5-10H2,1H3/b4-3-
• SMILES： CC/C=C\CCCCCCC=O

Computed Properties

• Exact Mass: 168.15100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 8
• Monoisotopic Mass: 168.151415257g/mol
• Heavy Atom Count: 12
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.49210
• PSA: 17.07000
• Refractive Index: n20/D 1.4460(lit.)
• Boiling Point: 89 °C/5 mmHg(lit.)
  89 °C/5 mmHg
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Color/Form: colorless liquid
• Solubility: Not determined
• Density: 0.845 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes